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Compound of Interest

Compound Name: LY487379 hydrochloride

Cat. No.: B584831 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction: LY487379 hydrochloride is a selective positive allosteric modulator (PAM) of the

metabotropic glutamate receptor 2 (mGluR2).[1][2] It is a valuable tool for in vivo studies

investigating the role of mGluR2 in various physiological and pathological processes, including

neuropsychiatric disorders.[1][3][4] Proper vehicle selection and administration are critical for

ensuring accurate and reproducible experimental outcomes. This document provides detailed

application notes and protocols for the appropriate administration of LY487379 hydrochloride
in mice.

Data Presentation
Table 1: Solubility of LY487379 Hydrochloride

Solvent
Maximum Concentration
(mg/mL)

Maximum Concentration
(mM)

DMSO 48.89 100

Ethanol 24.45 50

Data sourced from Tocris Bioscience.
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Table 2: Recommended Vehicle Formulation for In Vivo Administration

Component
Percentage of Final
Volume

Purpose

DMSO 10% Solubilizing Agent

PEG300 40% Co-solvent

Tween-80 5% Surfactant/Emulsifier

Saline (0.9% NaCl) 45% Diluent/Vehicle Base

This formulation is recommended by MedChemExpress for achieving a clear solution of ≥ 10

mg/mL.[1]

Experimental Protocols
Protocol 1: Preparation of Dosing Solution using a Multi-Component Vehicle

This protocol describes the preparation of a LY487379 hydrochloride dosing solution for in

vivo administration, based on the recommended vehicle formulation.

Materials:

LY487379 hydrochloride powder

Dimethyl sulfoxide (DMSO)

Polyethylene glycol 300 (PEG300)

Tween-80 (Polysorbate 80)

Sterile saline (0.9% NaCl)

Sterile microcentrifuge tubes or vials

Pipettes and sterile pipette tips
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Vortex mixer

Ultrasonic bath (optional, for difficult to dissolve compounds)[1]

Procedure:

Calculate Required Amounts: Determine the total volume of the dosing solution needed and

the desired final concentration of LY487379 hydrochloride. Calculate the mass of

LY487379 hydrochloride and the volume of each vehicle component required.

Dissolve LY487379 in DMSO:

Weigh the calculated amount of LY487379 hydrochloride powder and place it in a sterile

tube.

Add the calculated volume of DMSO (10% of the final volume).

Vortex thoroughly until the compound is completely dissolved. Gentle warming or

sonication may be used if necessary to aid dissolution.[1]

Add PEG300:

To the DMSO solution, add the calculated volume of PEG300 (40% of the final volume).

Vortex the mixture until it is homogeneous.

Add Tween-80:

Add the calculated volume of Tween-80 (5% of the final volume).

Vortex again to ensure the solution is well-mixed.

Add Saline:

Slowly add the calculated volume of sterile saline (45% of the final volume) to the mixture.

Vortex the final solution until it is clear and uniform.
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Storage: The prepared dosing solution should be stored appropriately. For short-term

storage, it can be kept at 4°C. For longer-term storage, aliquots can be stored at -20°C or

-80°C, though stability should be verified.[5]

Protocol 2: Intraperitoneal (i.p.) Administration in Mice

Intraperitoneal injection is a common route for administering LY487379 hydrochloride in mice.

[1][5][6][7]

Materials:

Prepared LY487379 hydrochloride dosing solution

Sterile syringes (e.g., 1 mL)

Sterile needles (e.g., 25-27 gauge)

Mouse restraint device (optional)

Appropriate personal protective equipment (PPE)

Procedure:

Animal Restraint: Properly restrain the mouse to expose the abdomen. This can be done

manually by scruffing the neck and securing the tail, or with a restraint device.

Locate Injection Site: The injection site is in the lower right or left quadrant of the abdomen.

Avoid the midline to prevent injury to the bladder or cecum.

Perform Injection:

Draw the desired volume of the dosing solution into the syringe. Ensure there are no air

bubbles.

Insert the needle at a 15-30 degree angle into the peritoneal cavity.

Aspirate slightly to ensure the needle has not entered a blood vessel or organ.
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Slowly inject the solution.

Withdraw Needle and Monitor:

Withdraw the needle smoothly.

Return the mouse to its cage and monitor it for any adverse reactions.

Alternative Vehicle: For some studies, a simpler vehicle of DMSO and saline has been used.

LY487379 was dissolved in DMSO and then adjusted with 0.9% NaCl to a final DMSO

concentration of less than 0.2%.[6] Another study mentions dissolving the compound directly in

0.9% NaCl.[8] The choice of vehicle may depend on the required dose and the specific

experimental design.
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Dosing Solution Preparation Workflow

1. Weigh LY487379 HCl

2. Dissolve in DMSO

3. Add PEG300

4. Add Tween-80

5. Add Saline

6. Vortex to Homogenize

Ready for Administration

Click to download full resolution via product page

Caption: Workflow for preparing LY487379 hydrochloride dosing solution.
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Mechanism of Action of LY487379
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Caption: Signaling pathway of LY487379 as an mGluR2 PAM.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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